Cas no 1202864-83-2 (2,4-Dichlorophenol-13C6 Standard Solution (1mg/mL Acetone Solution))

• Product Name: 2,4-Dichlorophenol-13C6 Standard Solution (1mg/mL Acetone Solution)
• CAS No: 1202864-83-2
• MF: C₆H₄Cl₂O
• MW: 168.957288742065
• CID: 1058000
• Update Time: 2025-10-28

2,4-Dichlorophenol-13C6 Standard Solution (1mg/mL Acetone Solution) Chemical and Physical Properties

Names and Identifiers

• 2,4-Dichlorophenol -[13C6]
• 2,4-dichlorophenol
• 2,4-Dichlorophenol-13C6 Standard Solution (1mg/mL Acetone Solution)

• Inchi： 1S/C6H4Cl2O/c7-4-1-2-6(9)5(8)3-4/h1-3,9H/i1+1,2+1,3+1,4+1,5+1,6+1
• InChI Key： HFZWRUODUSTPEG-IDEBNGHGSA-N
• SMILES： Cl[13C]1[13CH]=[13C]([13CH]=[13CH][13C]=1O)Cl

2,4-Dichlorophenol-13C6 Standard Solution (1mg/mL Acetone Solution) Security Information

• Hazard Category Code： 22-24-34-51/53
• Safety Instruction： 26-36/37/39-45-61
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 2,4-Dichlorophenol-13C6 Standard Solution (1mg/mL Acetone Solution)

Comprehensive Guide to 2,4-Dichlorophenol-13C6 Standard Solution (1mg/mL Acetone Solution) (CAS No. 1202864-83-2)

The 2,4-Dichlorophenol-13C6 Standard Solution (1mg/mL Acetone Solution) is a highly specialized isotopically labeled compound widely used in environmental analysis, pharmaceutical research, and metabolic studies. With the CAS number 1202864-83-2, this stable isotope-labeled standard plays a crucial role in quantitative mass spectrometry and isotope dilution analysis, ensuring accuracy and precision in analytical measurements.

This 13C6-labeled standard is particularly valuable for researchers studying the environmental fate of chlorophenols, a class of compounds that have garnered significant attention due to their persistence and potential ecological impacts. The use of isotope-labeled internal standards like 2,4-Dichlorophenol-13C6 has become increasingly important as regulatory agencies worldwide implement stricter guidelines for environmental monitoring and food safety testing.

The 1mg/mL concentration in acetone makes this standard solution ready-to-use for most analytical applications, significantly reducing preparation time while maintaining excellent stability. Acetone was chosen as the solvent due to its excellent solubility properties for chlorophenols and its compatibility with common analytical techniques including GC-MS and LC-MS methodologies.

Recent advancements in environmental analytical chemistry have highlighted the importance of accurate quantification of chlorophenols in various matrices. The 2,4-Dichlorophenol-13C6 Standard Solution addresses this need by providing researchers with a reliable reference material that compensates for potential matrix effects and instrument variability, leading to more robust analytical results.

In pharmaceutical research, this isotopically labeled standard finds application in drug metabolism studies, particularly for compounds that may metabolize to chlorophenol derivatives. The 13C6 labeling provides a distinct mass difference that enables clear differentiation between endogenous compounds and their labeled counterparts during mass spectrometric analysis.

The production of 2,4-Dichlorophenol-13C6 involves sophisticated synthetic chemistry to ensure high isotopic enrichment (>99%) and chemical purity. This level of quality control is essential for applications requiring the highest degree of accuracy, such as regulatory testing or clinical research where results may have significant implications.

Storage and handling of this standard solution require attention to standard laboratory practices. While the acetone solution provides good stability, it's recommended to store the material at controlled temperatures and protect from light to maintain long-term integrity. Proper handling ensures the reliability of analytical results over extended periods.

Current trends in analytical method development emphasize the importance of using stable isotope-labeled standards for achieving the highest quality data. The 2,4-Dichlorophenol-13C6 Standard Solution represents an essential tool for laboratories implementing these best practices, particularly in environmental monitoring programs and food safety applications where chlorophenol contamination may be a concern.

The selection of appropriate reference materials is critical for method validation in analytical chemistry. This 13C6-labeled standard offers distinct advantages over conventional standards by providing nearly identical chemical behavior with a clear mass spectral distinction, enabling more accurate quantification even in complex sample matrices.

Recent publications in peer-reviewed journals have demonstrated the effectiveness of 2,4-Dichlorophenol-13C6 in various analytical applications. These studies highlight its utility in method development, quality control, and research applications where precise quantification of chlorophenols is required.

As analytical techniques continue to advance, the demand for high-quality isotope-labeled standards like 2,4-Dichlorophenol-13C6 is expected to grow. This solution meets the needs of modern laboratories by combining high purity, appropriate concentration, and excellent stability in a convenient ready-to-use format.

For researchers investigating environmental pollutants or developing new analytical methods, the 2,4-Dichlorophenol-13C6 Standard Solution (1mg/mL Acetone Solution) provides an indispensable reference material that enhances the reliability and accuracy of experimental results. Its applications span across multiple disciplines, reflecting the growing importance of precise analytical measurements in scientific research and regulatory compliance.

The development and availability of such specialized reference materials represent significant progress in analytical science. The CAS 1202864-83-2 standard exemplifies how targeted chemical synthesis can produce tools that address specific challenges in modern chemical analysis, particularly in trace-level detection and quantification scenarios.

Future directions in analytical chemistry may see expanded applications of 13C-labeled standards like this one, as detection techniques become more sensitive and regulatory requirements more stringent. The versatility and reliability of 2,4-Dichlorophenol-13C6 position it as a valuable resource for meeting these evolving analytical challenges.